Cas no 851435-28-4 (2-chloro-6-methyl-N-(5-methyl-1H-pyrazol-3-yl)pyrimidin-4-amine)

• Product Name: 2-chloro-6-methyl-N-(5-methyl-1H-pyrazol-3-yl)pyrimidin-4-amine
• CAS No: 851435-28-4
• MF: C₉H₁₀ClN₅
• MW: 223.662199497223
• MDL: MFCD26393306
• CID: 2140915
• PubChem ID: 58076158
• Update Time: 2025-04-21

2-chloro-6-methyl-N-(5-methyl-1H-pyrazol-3-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methyl-N-(5-methyl-1H-pyrazol-3-yl)pyrimidin-4-amine
• BJB43528
• SCHEMBL19796066
• AKOS037655798
• (2-Chloro-6-methyl-pyrimidin-4-yl)-(5-methyl-3H-pyrazol-3-yl)-amine
• SS-5110
• 851435-28-4
• SY295761
• CRJQXLOMFQRQSP-UHFFFAOYSA-N
• 2-Chloro-6-methyl-4-(5-methyl-1H-pyrazol-3-ylamino)pyrimidine
• MFCD26393306
• AT22232
• DB-355930
• 4-Pyrimidinamine, 2-chloro-6-methyl-N-(5-methyl-1H-pyrazol-3-yl)-
• 2-Chloro-6-methyl-N-4-amino-(5-methyl-3-pyrazolyl)pyrimidine
• SCHEMBL343410
• CS-0095076
• 2-chloro-6-methyl-N-(5-methyl-1H-pyrazol-3-yl)-4-pyrimidinamine
• 863-582-2

• MDL： MFCD26393306
• Inchi： 1S/C9H10ClN5/c1-5-3-7(13-9(10)11-5)12-8-4-6(2)14-15-8/h3-4H,1-2H3,(H2,11,12,13,14,15)
• InChI Key： CRJQXLOMFQRQSP-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(=N1)NC1C=C(C)NN=1

Computed Properties

• Exact Mass: 223.0624730g/mol
• Monoisotopic Mass: 223.0624730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 477.0±40.0 °C at 760 mmHg
• Flash Point: 242.3±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-chloro-6-methyl-N-(5-methyl-1H-pyrazol-3-yl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives